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Compound of Interest

Compound Name: 3,5-Dinitrotoluene

Cat. No.: B012062 Get Quote

Application Notes for 3,5-Dinitrotoluene
Introduction

3,5-Dinitrotoluene (3,5-DNT) is a chemical compound with the formula C₇H₆N₂O₄. It appears

as a yellow crystalline solid.[1][2] This document provides essential protocols for the safe

handling and storage of 3,5-Dinitrotoluene, intended for researchers, scientists, and drug

development professionals. Strict adherence to these guidelines is crucial to mitigate the risks

associated with this hazardous chemical.

Hazard Summary

3,5-Dinitrotoluene is classified as a hazardous substance with the following primary concerns:

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][3][4]

Carcinogenicity: May cause cancer.[1][4]

Mutagenicity: Suspected of causing genetic defects.[1][3][4]

Reproductive Toxicity: Suspected of damaging fertility.[1]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[1]

[4]
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Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[3]

Protocols for Handling and Storage
1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3,5-Dinitrotoluene. The following

table summarizes the required PPE:

Body Part Protection Specifications

Respiratory Respirator

Required when dusts are

generated. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator. For any detectable

concentration, a self-contained

breathing apparatus (SCBA)

with a full facepiece operated

in a pressure-demand or other

positive-pressure mode is

recommended.

Hands Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[5]

Eyes/Face Safety goggles/Face shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[5]

Body Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[5]
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2. Engineering Controls

Proper engineering controls are essential to minimize exposure to 3,5-Dinitrotoluene:

Control Description

Ventilation

Use only outdoors or in a well-ventilated area.[3]

[4] Local exhaust ventilation is recommended to

control emissions at the source.

Containment
Should be handled in closed systems, if

possible.[3]

Safety Stations
Eye wash stations and safety showers should

be readily available in the immediate work area.

3. Handling Procedures

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][5]

Avoid contact with skin and eyes.[4]

Do not breathe dust, fume, gas, mist, vapors, or spray.[3][4]

Wash hands thoroughly after handling.[3][5]

Do not eat, drink, or smoke when using this product.[3][5]

Pregnant or breastfeeding women must not handle this product.[3]

Avoid release to the environment.[3]

4. Storage Protocols

Proper storage of 3,5-Dinitrotoluene is critical to ensure safety and stability:
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Parameter Requirement

Container
Store in the original, tightly closed container.[3]

[6]

Location
Store in a well-ventilated, dry place.[3] Store

locked up.[3][6]

Temperature

For solutions, such as 100 µg/mL in

Methanol:Acetonitrile (50:50), store frozen (<-10

°C).[7]

Incompatibilities

Store away from incompatible materials such as

strong oxidizing agents, caustics, and metals

like tin and zinc.[2][3][8]

5. First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure:

Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor.[3]

Skin Contact
Take off immediately all contaminated clothing.

Wash with plenty of water.[3]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[5]

Ingestion
Immediately call a poison center or doctor.

Rinse mouth. Do NOT induce vomiting.[3][5]

6. Spill and Disposal Procedures

Spill Response:
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Keep unnecessary personnel away.

Wear appropriate protective equipment and clothing during clean-up.

Avoid inhalation of dust.

Prevent further leakage or spillage if safe to do so.

Avoid dispersal of dust in the air.

For small spills, sweep up or vacuum up spillage and collect in a suitable container for

disposal.

Clean the surface thoroughly to remove residual contamination.[3]

Disposal:

Dispose of contents/container in accordance with local, regional, national, and

international regulations.[3]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 3,5-
Dinitrotoluene.
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Workflow for Safe Handling and Storage of 3,5-Dinitrotoluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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